Cas no 1339763-35-7 (2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide)

• Product Name: 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide
• CAS No: 1339763-35-7
• MF: C₇H₁₁ClN₄O
• MW: 202.641439676285
• CID: 6387615
• PubChem ID: 64042074
• Update Time: 2025-06-08

2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide
• 1H-Pyrazole-1-acetamide, 3-amino-4-chloro-N,N-dimethyl-
• 1339763-35-7
• EN300-1107255
• AKOS013358702
• CS-0292162

• Inchi： 1S/C7H11ClN4O/c1-11(2)6(13)4-12-3-5(8)7(9)10-12/h3H,4H2,1-2H3,(H2,9,10)
• InChI Key： YKHDVLKZGNSOBD-UHFFFAOYSA-N
• SMILES： N1(CC(N(C)C)=O)C=C(Cl)C(N)=N1

Computed Properties

• Exact Mass: 202.0621387g/mol
• Monoisotopic Mass: 202.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 370.7±32.0 °C(Predicted)
• pka: 1.76±0.10(Predicted)

Additional information on 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide

Recent Advances in the Study of 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CAS: 1339763-35-7)

The compound 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide (CAS: 1339763-35-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole core and acetamide side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research has been the optimization of the synthetic pathway for 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. This advancement is critical for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Pharmacological investigations have revealed that 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide exhibits potent inhibitory effects on specific kinase pathways implicated in inflammatory and oncogenic processes. In vitro and in vivo studies have demonstrated its ability to modulate key signaling molecules, such as JAK-STAT and PI3K/AKT, which are often dysregulated in diseases like cancer and autoimmune disorders. These findings suggest that the compound could serve as a lead molecule for the development of targeted therapies.

Furthermore, recent preclinical trials have explored the compound's pharmacokinetic and safety profiles. Data from these studies indicate favorable absorption and distribution characteristics, with minimal off-target effects. However, further optimization is required to enhance its metabolic stability and reduce potential toxicity. Researchers are currently investigating structural modifications to address these challenges while preserving the compound's therapeutic efficacy.

In conclusion, 2-(3-amino-4-chloro-1H-pyrazol-1-yl)-N,N-dimethylacetamide represents a promising candidate for drug development, with its unique chemical structure and broad pharmacological activity. Ongoing research aims to elucidate its full therapeutic potential and translate these findings into clinical applications. The continued exploration of this compound underscores its importance in advancing the field of chemical biology and medicinal chemistry.